Cas no 2154629-99-7 ((1S)-2,2,2-trifluoro-1-(2-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2154629-99-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5792348
• PubChem ID: 165966396
• Update Time: 2023-12-26

(1S)-2,2,2-trifluoro-1-(2-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2154629-99-7
• (1S)-2,2,2-trifluoro-1-(2-methylpyridin-3-yl)ethan-1-ol
• EN300-1973428

• Inchi： 1S/C8H8F3NO/c1-5-6(3-2-4-12-5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m0/s1
• InChI Key： BXDVOOLXLNXWAA-ZETCQYMHSA-N
• SMILES： FC([C@H](C1=CC=CN=C1C)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų